Cas no 66191-93-3 (Benzenepropanoic acid, 2-bromo-5-chloro-, methyl ester)

• Product Name: Benzenepropanoic acid, 2-bromo-5-chloro-, methyl ester
• CAS No: 66191-93-3
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4118026
• PubChem ID: 85939485
• Update Time: 2025-04-24

Benzenepropanoic acid, 2-bromo-5-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-bromo-5-chloro-, methyl ester
• methyl 3-(2-bromo-5-chlorophenyl)propanoate
• Methyl 2-bromo-5-chlorobenzenepropanoate
• 66191-93-3
• HS-3289

• Inchi： 1S/C10H10BrClO2/c1-14-10(13)5-2-7-6-8(12)3-4-9(7)11/h3-4,6H,2,5H2,1H3
• InChI Key： ARIKQYLZVJPNAT-UHFFFAOYSA-N
• SMILES： C1(CCC(OC)=O)=CC(Cl)=CC=C1Br

Computed Properties

• Exact Mass: 275.95527Da
• Monoisotopic Mass: 275.95527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų